molecular formula C12H7N3 B8361602 Imidazo-[1,2-a]-quinoline-2-carbonitrile

Imidazo-[1,2-a]-quinoline-2-carbonitrile

Cat. No. B8361602
M. Wt: 193.20 g/mol
InChI Key: SHYOZXIOTPSHCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Imidazo-[1,2-a]-quinoline-2-carbonitrile is a useful research compound. Its molecular formula is C12H7N3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo-[1,2-a]-quinoline-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo-[1,2-a]-quinoline-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Imidazo-[1,2-a]-quinoline-2-carbonitrile

Molecular Formula

C12H7N3

Molecular Weight

193.20 g/mol

IUPAC Name

imidazo[1,2-a]quinoline-2-carbonitrile

InChI

InChI=1S/C12H7N3/c13-7-10-8-15-11-4-2-1-3-9(11)5-6-12(15)14-10/h1-6,8H

InChI Key

SHYOZXIOTPSHCS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=NC(=CN32)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2.0 g of the product of Step A in 20 ml of acetic anhydride was stirred at reflux for 3 hours and was cooled to room temperature overnight. The mixture was poured into a saturated sodium carbonate solution and the resulting mixture was extracted with chloroform. The organic phase was washed with sodium carbonate solution and with water, dried over magnesium sulfate and evaporated to dryness under reduced pressure. The residue was triturated with ether and was filtered to obtain 1.3 g of imidazo-[1,2-a]-quinoline-2-carbonitrile in the form of pale yellow crystals melting at 244°-246° C. after crystallization from a chloroform-ether mixture.
Name
product
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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